N-{1-[(3-methylphenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide

• IUPAC Name: N-[1-[(3-methylphenyl)methyl]piperidin-3-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C16H24N2O2S/c1-13-4-2-5-14(10-13)11-18-9-3-6-15(12-18)17-21(19,20)16-7-8-16/h2,4-5,10,15-17H,3,6-9,11-12H2,1H3
• InChI Key: SIZXHAXPGSZLMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCCC(C2)NS(=O)(=O)C3CC3
• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol

Description

“N-{1-[(3-methylphenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide” is a chemical compound that falls under the category of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives is a significant area of research in modern organic chemistry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task. In recent years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The structure of the compound “N-{1-[(3-methylphenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide” would be based on this basic piperidine structure, with additional functional groups attached.

Chemical Reactions Analysis

Piperidine derivatives undergo various intra- and intermolecular reactions leading to the formation of various other derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These reactions are crucial in the pharmaceutical industry for the creation of new drugs.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-{1-[(3-methylphenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide” would depend on its specific structure. For a similar compound, N-[(piperidin-3-yl)methyl]cyclopropanesulfonamide hydrochloride, it is a powder with a molecular weight of 254.78.

Mechanism of Action

The mechanism of action of piperidine derivatives in the body can vary widely depending on the specific compound and its functional groups. They are used in different ways as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For a similar compound, N-[(piperidin-3-yl)methyl]cyclopropanesulfonamide hydrochloride, the safety information includes hazard statements H315, H319, H335, and several precautionary statements.

Future Directions

Piperidine derivatives continue to be a significant area of research in the pharmaceutical industry. Future directions may include the development of new synthesis methods, the discovery of new therapeutic applications, and the design of new drugs based on the piperidine structure.